ent-Labda-8(17),13Z-diene-
Description
Ent-Labda-8(17),13Z-diene- is a useful research compound. Its molecular formula is C26H44O8 and its molecular weight is 484.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality ent-Labda-8(17),13Z-diene- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ent-Labda-8(17),13Z-diene- including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antitumor Activity
- Diterpenylhydroquinone derivatives of natural ent-labdanes exhibited cytotoxic activities against human cancer cells, including prostate and breast carcinoma cells (Catalán et al., 2010).
Biological Activities
- New compounds isolated from Turraeanthus mannii, including ent-labda-8(17),13-dien-15,16-olid-19-oic acid methyl ester, showed weak antibacterial and antifungal activity (Vardamides et al., 2007).
- Labdane-type diterpene glycosides from Rubus chingii fruits exhibited cytotoxic activity against human tumor cell lines (Zhong et al., 2015).
Pharmacological Basis for Traditional Use
- Compounds isolated from Dodonaea viscosa, including an ent-labdane, demonstrated spasmolytic properties, supporting the traditional use of the plant as an antispasmodic agent (Rojas et al., 1996).
Novel Compounds and their Effects
- A study on Rydingia michauxii identified new natural compounds, including ent-labda-8(17),13-dien-18-glucopyranosyl ester-15,16-olide, and explored their effects on LDLR and PCSK9 in human hepatocarcinoma cells (Sut et al., 2022).
Antialgal and Phytotoxicity
- Diterpenes from Ruppia maritima, including several ent-labdane diterpenes, showed antialgal and phytotoxic effects, indicating potential ecological impacts (DellaGreca et al., 2000).
properties
IUPAC Name |
2-[[5-[(Z)-5-hydroxy-3-(hydroxymethyl)pent-3-enyl]-1,4a-dimethyl-6-methylidene-3,4,5,7,8,8a-hexahydro-2H-naphthalen-1-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H44O8/c1-16-5-8-20-25(2,15-33-24-23(32)22(31)21(30)19(14-29)34-24)10-4-11-26(20,3)18(16)7-6-17(13-28)9-12-27/h9,18-24,27-32H,1,4-8,10-15H2,2-3H3/b17-9- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RHEKLYSVSMYNQX-MFOYZWKCSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCC2(C1CCC(=C)C2CCC(=CCO)CO)C)COC3C(C(C(C(O3)CO)O)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(CCCC2(C1CCC(=C)C2CC/C(=C/CO)/CO)C)COC3C(C(C(C(O3)CO)O)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H44O8 |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.6 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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